Cas no 620590-25-2 (4-bromo-N-(2E)-5,5-dioxo-3-phenyl-hexahydro-5lambda6-thieno3,4-d1,3thiazol-2-ylidenebenzamide)

• Product Name: 4-bromo-N-(2E)-5,5-dioxo-3-phenyl-hexahydro-5lambda6-thieno3,4-d1,3thiazol-2-ylidenebenzamide
• CAS No: 620590-25-2
• MF: C₁₈H₁₅BrN₂O₃S₂
• MW: 451.35730099678
• CID: 6151231
• PubChem ID: 4181937
• Update Time: 2025-10-29

4-bromo-N-(2E)-5,5-dioxo-3-phenyl-hexahydro-5lambda6-thieno3,4-d1,3thiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2E)-5,5-dioxo-3-phenyl-hexahydro-5lambda6-thieno3,4-d1,3thiazol-2-ylidenebenzamide
• AKOS033160601
• 4-bromo-N-(5,5-dioxido-3-phenyltetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene)benzamide
• VU0494352-1
• AKOS016087186
• F1458-0034
• AKOS001187935
• (E)-4-bromo-N-(5,5-dioxido-3-phenyltetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)benzamide
• 4-bromo-N-[(2E)-5,5-dioxo-3-phenyl-hexahydro-5lambda6-thieno[3,4-d][1,3]thiazol-2-ylidene]benzamide
• Z119992574
• 4-bromo-N-(5,5-dioxo-3-phenyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene)benzamide
• AF-399/42217332
• AKOS001693155
• 620590-25-2

• Inchi： 1S/C18H15BrN2O3S2/c19-13-8-6-12(7-9-13)17(22)20-18-21(14-4-2-1-3-5-14)15-10-26(23,24)11-16(15)25-18/h1-9,15-16H,10-11H2/b20-18-
• InChI Key： XYVKHSJRPUFYAB-ZZEZOPTASA-N
• SMILES： BrC1C=CC(=CC=1)C(/N=C1/N(C2C=CC=CC=2)C2CS(CC2S/1)(=O)=O)=O

Computed Properties

• Exact Mass: 449.97075g/mol
• Monoisotopic Mass: 449.97075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 101Ų

Additional information on 4-bromo-N-(2E)-5,5-dioxo-3-phenyl-hexahydro-5lambda6-thieno3,4-d1,3thiazol-2-ylidenebenzamide

4-Bromo-N-(2E)-5,5-Dioxo-3-Phenyl-Hexahydro-5λ⁶-Thieno[3,4-d][1,3]Thiazol-2-Ylidenebenzamide (CAS No. 620590-25-2): A Comprehensive Overview

4-Bromo-N-(2E)-5,5-Dioxo-3-phenyl-hexahydro-5λ⁶-thieno[3,4-d][1,3]thiazol-2-ylidenebenzamide (CAS No. 620590-25-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienothiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a bromine atom and a thienothiazole moiety, contribute to its intriguing properties and potential utility in drug development.

The bromine atom in the structure of 4-bromo-N-(2E)-5,5-dioxo-3-phenyl-hexahydro-5λ⁶-thieno[3,4-d][1,3]thiazol-2-ylidenebenzamide plays a crucial role in modulating its chemical reactivity and biological activity. Bromine is a halogen that can enhance the lipophilicity of the molecule, potentially improving its ability to cross biological membranes and reach target sites within cells. This property is particularly important in the context of drug delivery and pharmacokinetics.

The thienothiazole moiety is a heterocyclic system that consists of a thiophene ring fused with a thiazole ring. This structural feature is known to confer a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the thienothiazole ring in 4-bromo-N-(2E)-5,5-dioxo-3-phenyl-hexahydro-5λ⁶-thieno[3,4-d][1,3]thiazol-2-ylidenebenzamide suggests that it may exhibit similar biological activities, making it an attractive candidate for further investigation.

Recent studies have explored the potential therapeutic applications of 4-bromo-N-(2E)-5,5-dioxo-3-phenyl-hexahydro-5λ⁶-thieno[3,4-d][1,3]thiazol-2-ylidenebenzamide in various disease models. One notable area of research is its anticancer activity. In vitro studies have shown that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

In addition to its anticancer properties, 4-bromo-N-(2E)-5,5-dioxo-3-phenyl-hexahydro-5λ⁶-thieno[3,4-d][1,3]thiazol-2-ylidenebenzamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that it may have potential as an anti-inflammatory agent for treating inflammatory diseases.

The antimicrobial activity of 4-bromo-N-(2E)-5,5-dioxo-3-phenyl-hexahydro-5λ⁶-thieno[3,4-d][1,3]thiazol-2-ylidenebenzamide has also been evaluated. Microbial infections pose a significant threat to public health due to the increasing prevalence of antibiotic-resistant strains. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism by which it exerts its antimicrobial effects is not yet fully understood but may involve disruption of bacterial cell membranes or interference with essential metabolic pathways.

The pharmacokinetic properties of 4-bromo-N-(2E)-5,5-dioxo-3-phenyl-hexahydro-5λ⁶-thieno[3,4-d][1,3]thiazol-2-ylidenebenzamide are an important consideration for its potential use as a therapeutic agent. Preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in animal models. These studies have shown that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. However, further research is needed to optimize these properties for clinical applications.

The safety profile of 4-bromo-N-(2E)-5,5-dioxo-3-phenyl-hexahydro-5λ⁶-thieno[3,4-d][1,3]thiazol-2-ylidenebenzamide is another critical aspect that requires thorough investigation. Toxicity studies in animal models have indicated that the compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, 4-bromo-N-(2E)-5,5-dioxo-3-phenyl-hexahydro-5λ⁶-thieno[3,4-d][1,3]thiazol-2-yli​denebenzamide (CAS No. 620590-25­­­­­­­­­­­­­­​‌​‌‌‌‌‌‌‌‌‌‌​���​​​​​​​​​​​​​​​​​​​‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‌​‌‌​‌​‌​‌​​​​​​​​​​​​​​​​​​​​ ​​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​​ ​0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.